![molecular formula C23H32ClN3O B4876728 2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-chlorobenzyl)acetamide](/img/structure/B4876728.png)
2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-chlorobenzyl)acetamide
Overview
Description
2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-chlorobenzyl)acetamide, also known as A-987306, is a compound that has been extensively studied for its potential therapeutic applications. It was first synthesized by Abbott Laboratories and has been shown to have analgesic properties.
Mechanism of Action
The exact mechanism of action of 2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-chlorobenzyl)acetamide is not fully understood. However, it is believed to act as a selective antagonist of the α2δ-1 subunit of voltage-gated calcium channels. This results in a reduction in calcium influx into neurons, leading to a reduction in neurotransmitter release and ultimately a reduction in pain.
Biochemical and Physiological Effects
This compound has been shown to have analgesic effects in animal models of neuropathic and inflammatory pain. It has also been shown to have a low potential for abuse and addiction, making it an attractive alternative to currently available pain medications. In addition, it has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-chlorobenzyl)acetamide is its selectivity for the α2δ-1 subunit of voltage-gated calcium channels, which makes it a promising candidate for the treatment of chronic pain. However, one of the limitations of this compound is its relatively low potency, which may limit its effectiveness in some cases.
Future Directions
There are several future directions for further research on 2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-chlorobenzyl)acetamide. One area of interest is the potential use of this compound in combination with other pain medications to enhance its analgesic effects. Another area of interest is the potential use of this compound in the treatment of other conditions, such as anxiety and depression, which are often comorbid with chronic pain. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for the development of more potent and selective pain medications.
Scientific Research Applications
2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-chlorobenzyl)acetamide has been studied for its potential therapeutic applications in the treatment of chronic pain. It has been shown to be effective in animal models of neuropathic and inflammatory pain. In addition, it has been shown to have a low potential for abuse and addiction, making it an attractive alternative to currently available pain medications.
Properties
IUPAC Name |
2-[4-(1-adamantyl)piperazin-1-yl]-N-[(4-chlorophenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32ClN3O/c24-21-3-1-17(2-4-21)15-25-22(28)16-26-5-7-27(8-6-26)23-12-18-9-19(13-23)11-20(10-18)14-23/h1-4,18-20H,5-16H2,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVLLQAJTYBKWNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NCC2=CC=C(C=C2)Cl)C34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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